Cas no 183320-51-6 (Desmethyl Erlotinib hydrochloride)

• Product Name: Desmethyl Erlotinib hydrochloride
• CAS No: 183320-51-6
• MF: C₂₁H₂₂ClN₃O₄
• MW: 415.870084285736
• MDL: MFCD09841129
• CID: 828371
• PubChem ID: 18924996
• Update Time: 2025-04-19

Desmethyl Erlotinib hydrochloride Chemical and Physical Properties

Names and Identifiers

• OSI-420
• 2-[4-(3-ethynylanilino)-7-(2-methoxyethoxy)quinazolin-6-yl]oxyethanol,hydrochloride
• Desmethyl Erlotinib
• CP473420
• CP-473420
• OSI420
• 2-[[4-[(3-Ethynylphenyl)amino]-7-(2-methoxyethoxy)-6-quinazolinyl]oxy]ethanol hydrochloride
• OSI420 HCl
• OSI-420 hydrochloride
• 6-O-Desmethyl Erlotinib 2
• OSI-420 (DesMethyl Erlotinib)
• Desmethyl Erlotinib (OSI-420)
• DesMethyl Erlotinib (CP-473420) HCl
• OSI-420 (DesMethyl Erlotinib,CP-473420)
• Erlotinib O-DesMethyl Metabolite IsoMer (M14) HCl
• Desmethyl Erlotinib hydrochloride
• GLXC-10595
• s2205
• 2-[4-(3-ethynylanilino)-7-(2-methoxyethoxy)quinazolin-6-yl]oxyethanol;hydrochloride
• Ethanol, 2-[[4-[(3-ethynylphenyl)amino]-7-(2-methoxyethoxy)-6-quinazolinyl]oxy]-, hydrochloride
• DTXSID50596524
• CS-0467
• Ethanol, 2-[[4-[(3-ethynylphenyl)amino]-7-(2-methoxyethoxy)-6-quinazolinyl]oxy]-, hydrochloride (1:1)
• BCP28007
• MLS006011273
• C21H22ClN3O4
• OSI-420?
• SCHEMBL1507689
• SMR004703023
• Ethanol, 2-[[4-[(3-ethynylphenyl)amino]-7-(2-methoxyethoxy)-6-quinazolinyl]oxy]-, monohydrochloride
• 2-{[4-(3-Ethynylanilino)-7-(2-methoxyethoxy)quinazolin-6-yl]oxy}ethan-1-ol--hydrogen chloride (1/1)
• ZJ7FA2S8Q6
• AC-32049
• Desmethyl Erlotinib (hydrochloride)
• AKOS025289327
• 2-((4-((3-ethynylphenyl)amino)-7-(2-methoxyethoxy)quinazolin-6-yl)oxy)ethan-1-ol hydrochloride
• 183320-51-6
• CCG-268834
• 2-({4-[(3-ethynylphenyl)amino]-7-(2-methoxyethoxy)quinazolin-6-yl}oxy)ethanol hydrochloride
• HY-13256
• OSI-420;CP-473420
• 2-((4-((3-Ethynylphenyl)amino)-7-(2-methoxyethoxy)quinazolin-6-yl)oxy)ethanol hydrochloride
• SW219293-1
• F96184
• AS-77424
• CP-373420 hydrochloride

• MDL： MFCD09841129
• Inchi： 1S/C21H21N3O4.ClH/c1-3-15-5-4-6-16(11-15)24-21-17-12-19(27-8-7-25)20(28-10-9-26-2)13-18(17)22-14-23-21;/h1,4-6,11-14,25H,7-10H2,2H3,(H,22,23,24);1H
• InChI Key： BUOXOWNQZVIETJ-UHFFFAOYSA-N
• SMILES： Cl.O(CCOC)C1=CC2C(=C(N=CN=2)NC2C=CC=C(C#C)C=2)C=C1OCCO

Computed Properties

• Exact Mass: 415.13000
• Monoisotopic Mass: 415.1298839g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 511
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.7Ų

Experimental Properties

• PSA: 85.73000
• LogP: 3.62600

Desmethyl Erlotinib hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Pharmaceutical and Biochemical Products Medical Target Class